[2-(1-methyl-1H-imidazol-4-yl)-ethyl]-carbamic acid tert-butyl ester

• Molecular Formula: C11H19N3O2
• Molecular Weight: 225.29 g/mol
• IUPAC Name: tert-butyl N-[2-(1-methylimidazol-4-yl)ethyl]carbamate
• InChI: InChI=1S/C11H19N3O2/c1-11(2,3)16-10(15)12-6-5-9-7-14(4)8-13-9/h7-8H,5-6H2,1-4H3,(H,12,15)
• InChI Key: UAVBHJDVZOWDSC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCC1=CN(C=N1)C

Description

[2-(1-methyl-1H-imidazol-4-yl)-ethyl]-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C11H19N3O2 and its molecular weight is 225.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of [2-(1H-imidazol-4-yl)-ethyl]-carbamic acid tert-butyl ester (512 mg, 2.42 mmol) in THF (20 mL) at −10° C. was added NaH (60%, 97 mg, 2.42 mmol). After stirring at −10° C. for 30 min, MeI (0.14 mL, 2.17 mmol) was added. After stirring at −10° C. for 2.5 h, the reaction mixture was concentrated to afford a yellow oil. Purification by flash column chromatography on silica gel using 2% MeOH/CH2Cl2 afforded [2-(1-methyl-1H-imidazol-4-yl)-ethyl]-carbamic acid tert-butyl ester as a yellow oil (144 mg, 34%). Deprotection with TFA using General Procedure F gave [2-(1methyl-1H-imidazol-4-yl)-ethyl]-amine as a yellow oil (51 mg, 25%).